molecular formula C10H8ClN3O5 B8456749 2-chloro-N-cyclopropyl-4,5-dinitrobenzamide

2-chloro-N-cyclopropyl-4,5-dinitrobenzamide

Cat. No.: B8456749
M. Wt: 285.64 g/mol
InChI Key: KQLKGUZGGZLICN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-chloro-N-cyclopropyl-4,5-dinitrobenzamide is a useful research compound. Its molecular formula is C10H8ClN3O5 and its molecular weight is 285.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8ClN3O5

Molecular Weight

285.64 g/mol

IUPAC Name

2-chloro-N-cyclopropyl-4,5-dinitrobenzamide

InChI

InChI=1S/C10H8ClN3O5/c11-7-4-9(14(18)19)8(13(16)17)3-6(7)10(15)12-5-1-2-5/h3-5H,1-2H2,(H,12,15)

InChI Key

KQLKGUZGGZLICN-UHFFFAOYSA-N

Canonical SMILES

C1CC1NC(=O)C2=CC(=C(C=C2Cl)[N+](=O)[O-])[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Chloro-4,5-dinitrobenzoic acid (known from WO-A-2009/47558) (8.0 g, 32.5 mmol) was dissolved in 1,2-dichloroethane (80 ml), and thionyl chloride (20 ml) was added under nitrogen. The reaction mixture was heated under reflux for 4 h and then the solvent was removed under reduced pressure. The residue was dissolved in dichloromethane (80 ml) and, at 0° C., cyclopropylamine (2.4 ml, 39 mmol) was added. The reaction mixture was stirred at room temperature for 2 h and then the solvent was removed under reduced pressure. The residue was stirred with diethyl ether (50 ml) for 30 min and then filtered off with suction. The residue was washed with water (100 ml) and dried. 7.5 g (81% of theory) of 2-chloro-N-cyclopropyl-4,5-dinitrobenzamide were thus obtained.
Quantity
0 (± 1) mol
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reactant
Reaction Step One
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20 mL
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reactant
Reaction Step Two
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2.4 mL
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reactant
Reaction Step Three
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80 mL
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solvent
Reaction Step Four

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